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Compound of Interest |

Compound Name: 2-Cyclopropylphenol
CAS No.: 10292-60-1
Cat. No.: B047241
Get Quote

2-Cyclopropylphenol is an aromatic organic compound featuring a hydroxyl group and a
cyclopropyl substituent at the ortho position of a benzene ring. This unique structural
combination imparts specific chemical properties that are of interest in synthetic chemistry and
drug discovery. For researchers, scientists, and drug development professionals, the
unambiguous identification and characterization of this molecule are paramount for ensuring
purity, verifying synthetic outcomes, and understanding its chemical behavior. Spectroscopic
analysis provides the definitive molecular fingerprint required for these tasks.

This guide offers an in-depth exploration of the nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data for 2-Cyclopropylphenol. Moving beyond a simple
recitation of data, we will delve into the causality behind the observed spectral features, provide
field-proven experimental protocols, and ground the analysis in authoritative principles of
spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Proton and Carbon Skeleton
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NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic
molecule in solution. By probing the magnetic properties of atomic nuclei, primarily *H (proton)
and 13C (carbon-13), we can map the connectivity and chemical environment of every atom in
2-Cyclopropylphenol.

'H NMR Spectroscopy

Proton NMR provides detailed information about the number of different types of protons, their
electronic environments, and their proximity to one another.

Predicted *H NMR Spectral Data (500 MHz, CDCls)
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] ) Rationale &
Chemical Shift

Multiplicity Integration Assignment Expert
(3, ppm)

Insights

The four protons
on the benzene
ring are
chemically non-
equivalent due to
ortho-
substitution,
resulting in a
~7.10-6.70 Multiplet (m) 4H Ar-H complex,
overlapping
multiplet pattern.
Their
appearance in
the 7-8 ppm
range is
characteristic of

aromatic protons.

[1](2]

~48-55 Broad Singlet (bor  1H OH The hydroxyl

S) proton signal is
typically broad
due to chemical
exchange and
hydrogen
bonding. Its
chemical shift
can vary
significantly with
concentration
and solvent.[1][3]
A "D20 shake"
experiment can

confirm this
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peak, as the
proton will
exchange with
deuterium,
causing the
signal to

disappear.[1][2]

This is the
methine proton
of the
cyclopropyl
group, which is
deshielded by its
direct attachment
~1.90-2.10 Multiplet (m) 1H Ar-CH- to the aromatic
ring. It is coupled
to the four
methylene
protons of the
cyclopropyl ring,
resulting in a
complex

multiplet.

These are two of
the methylene
protons on the
cyclopropyl ring.
They exhibit
) complex splitting

~0.95-1.05 Multiplet (m) 2H Cyclopropyl CH2 )
due to coupling
with the methine
proton and the
other two
methylene

protons.
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These are the
remaining two
methylene
protons, which
are in a different
~0.65-0.75 Multiplet (m) 2H Cyclopropyl CH2 che.mlcal
environment
from the first pair,
leading to a
separate
multiplet signal

further upfield.

Experimental Protocol: tH NMR Spectrum Acquisition
This protocol ensures high-quality, reproducible data for a phenolic compound.

o Sample Preparation: Accurately weigh approximately 5-10 mg of 2-Cyclopropylphenol and
dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCIs) in a clean, dry NMR tube. The
use of a deuterated solvent is critical to avoid a large, interfering solvent proton signal.[4]

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard.
TMS provides a reference signal at 0.0 ppm, against which all other chemical shifts are
measured.[4]

¢ Instrumentation & Setup: Place the NMR tube in the spectrometer's probe. Use a high-field
NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[5]

o Data Acquisition:

o Tune and shim the magnetic field to optimize its homogeneity, which is crucial for sharp,
well-resolved peaks.

o Acquire the spectrum using standard parameters: a 30-45° pulse angle, an acquisition
time of 2-4 seconds, and a relaxation delay of 1-5 seconds.[6]
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o Co-add a sufficient number of scans (e.g., 8 or 16) to achieve an excellent signal-to-noise
ratio.

o Data Processing: Apply Fourier transformation to the raw free induction decay (FID) signal.
Perform phase correction and baseline correction to obtain the final, interpretable spectrum.

Logical Relationship: Spin-Spin Coupling

The splitting of signals into multiplets is a direct result of spin-spin coupling between
neighboring, non-equivalent protons. This diagram illustrates the key coupling interactions in 2-
Cyclopropylphenol.

Cycloproy H-methylene (cis)

@ H-methine

H-methylene (trans)

Click to download full resolution via product page
Caption: Key H-1H spin-spin coupling interactions in 2-Cyclopropylphenol.

3C NMR Spectroscopy

Carbon-13 NMR provides a count of the number of non-equivalent carbon atoms and
information about their chemical environment.

Predicted *3C NMR Spectral Data (125 MHz, CDClIs)
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Chemical Shift (0, ppm)

Assignment

Rationale & Expert
Insights

~152.0

C-OH

The carbon atom bonded to
the electronegative oxygen of
the hydroxyl group is
significantly deshielded,
causing its signal to appear far
downfield. This is a hallmark of

phenolic carbons.[7]

~130.0 - 115.0

Aromatic CH & C-C

The remaining five aromatic
carbons appear in this
characteristic region.[7] The
carbon bearing the cyclopropyl
group (C2) will be distinct from
the four CH carbons, leading
to a total of five signals in this

range.

~12.0

Ar-CH-

The methine carbon of the
cyclopropyl group is shifted
downfield relative to the
methylenes due to its direct
attachment to the aromatic

ring.

~7.0

Cyclopropyl CH2

The two equivalent methylene
carbons of the cyclopropyl ring
are highly shielded and appear
far upfield, a characteristic
feature of strained three-

membered rings.[8]

Experimental Protocol: 33C NMR Spectrum Acquisition

» Sample Preparation: Prepare the sample as described for *H NMR, though a slightly higher

concentration (20-50 mg) may be beneficial due to the lower natural abundance of 13C.

© 2026 BenchChem. All rights reserved.

Tech Support


https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F13C_shift
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Instrumentation & Setup: Use the same spectrometer as for *H NMR, switching the probe to
the 13C frequency.

o Data Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). This
collapses all C-H coupling, resulting in a single sharp peak for each unique carbon atom,
which simplifies the spectrum.

o Use a pulse angle of 30-45°, an acquisition time of 1-2 seconds, and a relaxation delay of
2-5 seconds.[6]

o A much larger number of scans is required compared to *H NMR (hundreds to thousands)
to achieve a good signal-to-noise ratio.

o Data Processing: Process the data using the same steps as for *H NMR (Fourier
transformation, phase, and baseline correction).

Infrared (IR) Spectroscopy: Probing Functional
Groups

IR spectroscopy measures the vibrations of chemical bonds within a molecule. It is an
exceptionally powerful tool for identifying the presence of specific functional groups.

Characteristic IR Absorption Bands
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Wavenumber

(cm™)

Vibration Type

. Functional
Intensity G
roup

Rationale &
Expert
Insights

3600 - 3200

O-H stretch

Strong, Broad Phenolic -OH

The broadness
of this peak is a
classic indicator
of hydrogen
bonding, a key
feature of
phenols.[2][9][10]

3100 - 3000

C-H stretch

Medium Aromatic C-H

These
absorptions are
characteristic of
C-H bonds
where the carbon
is sp2-hybridized,
as in a benzene

ring.

3000 - 2850

C-H stretch

Medium Cyclopropyl C-H

These
correspond to
the C-H bonds of
the sp3-
hybridized
carbons in the

cyclopropyl ring.

1600 & 1500

C=C stretch

Strong to o
] Aromatic Ring
Medium

These two
distinct peaks

are diagnostic for
the presence of a

benzene ring.[10]

~ 1250

C-O stretch

Strong Phenolic C-O

The stretching
vibration of the
carbon-oxygen
bond in a phenol

is a strong,
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reliable indicator

of this functional

group.[9]

Experimental Protocol: FT-IR (ATR) Spectrum Acquisition

Attenuated Total Reflectance (ATR) is a modern, convenient technique that requires minimal

sample preparation.

 Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.
Record a background spectrum by pressing the anvil against the empty crystal. This
spectrum is automatically subtracted from the sample spectrum to remove interference from
atmospheric CO2z and Hz20.

» Sample Application: Place a single drop of liquid 2-Cyclopropylphenol (or a small amount
of solid) directly onto the center of the ATR crystal.

o Data Acquisition:
o Lower the press anvil to ensure firm contact between the sample and the crystal.
o Acquire the spectrum over the mid-IR range (4000-400 cm~1).[6]
o Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

» Data Processing & Cleaning: After acquisition, clean the ATR crystal thoroughly with a
suitable solvent (e.g., isopropanol or acetone) and a soft lab wipe.

Workflow: FT-IR (ATR) Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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